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Compound of Interest

Compound Name: 2,4,5-Tribromotoluene

Cat. No.: B1295338

For Researchers, Scientists, and Drug Development Professionals
Introduction

2,4,5-Tribromotoluene is a halogenated aromatic compound with the chemical formula
C7HsBrs. It exists as an off-white to pale brown solid and is characterized by the presence of
three bromine atoms and a methyl group attached to a benzene ring.[1] While broadly
categorized as a useful intermediate in organic synthesis, serving as a potential building block
for more complex molecules in the fields of pharmaceuticals, dyes, and materials science,
specific, well-documented applications in peer-reviewed literature are not widely available. This
technical guide aims to provide a comprehensive overview of the potential applications of
2,4,5-Tribromotoluene in key organic transformations, drawing upon established
methodologies for similar polyhalogenated aromatic compounds.

Physicochemical Properties

A summary of the key physicochemical properties of 2,4,5-Tribromotoluene is provided in
Table 1. This data is essential for its handling, storage, and use in chemical reactions.

Table 1: Physicochemical Properties of 2,4,5-Tribromotoluene
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Property Value Reference
Molecular Formula C7HsBr3 [1]
Molecular Weight 328.83 g/mol [1]
Appearance Off-White to Pale Brown Solid [1]
Melting Point 112-114 °C [1]
Boiling Point 299.3 + 35.0 °C (Predicted) [1]
Density 2.131 + 0.06 g/cm? (Predicted) [1]
Solubility DMSO, Methanol (Slightly) [1]
CAS Number 3278-88-4 [1]

Potential Applications in Organic Synthesis

The three bromine substituents on the toluene ring offer multiple reactive sites for various
cross-coupling reactions, making 2,4,5-Tribromotoluene a potentially versatile scaffold for the
synthesis of highly substituted aromatic compounds. The differential reactivity of the bromine
atoms, influenced by the electronic effects of the methyl group and their relative positions on
the aromatic ring, could allow for selective functionalization.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-
carbon and carbon-heteroatom bonds. 2,4,5-Tribromotoluene can theoretically serve as a
substrate in several of these key transformations.

1. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction is a versatile method for the formation of C-C bonds
between an organoboron compound and an organic halide.[2][3] 2,4,5-Tribromotoluene could
be coupled with various aryl or vinyl boronic acids or esters to generate poly-arylated toluene
derivatives. The regioselectivity of the coupling would likely be influenced by the steric and
electronic environment of each bromine atom.
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Hypothetical Reaction Scheme: Suzuki-Miyaura Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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